Cas no 1906861-11-7 (benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate)

• Product Name: benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate
• CAS No: 1906861-11-7
• MF: C₁₆H₁₆BrNO₄S
• MW: 398.271542549133
• CID: 5618810
• PubChem ID: 165929751
• Update Time: 2025-05-20

benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303113
• 1906861-11-7
• benzyl N-[2-(4-bromobenzenesulfonyl)ethyl]carbamate
• benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate

• Inchi： 1S/C16H16BrNO4S/c17-14-6-8-15(9-7-14)23(20,21)11-10-18-16(19)22-12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,18,19)
• InChI Key： RJLCUAGSQVLGMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 396.99834g/mol
• Monoisotopic Mass: 396.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate

Introduction to Benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate (CAS No. 1906861-11-7)

Benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate, with the chemical identifier CAS No. 1906861-11-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in the development of novel therapeutic agents. The presence of a bromobenzene sulfonamide moiety in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The structural framework of Benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate consists of a benzyl group, an ethyl chain, and a carbamate functional group, all linked to a 4-bromobenzenesulfonyl unit. This configuration not only enhances its solubility in various organic solvents but also facilitates its participation in nucleophilic substitution reactions, which are crucial for further functionalization. The compound's stability under standard laboratory conditions further underscores its suitability for use in multi-step synthetic protocols.

In recent years, there has been a surge in research focused on the development of carbamate-based compounds due to their potential applications in drug discovery. Specifically, the sulfonamide group has been extensively studied for its role in modulating enzyme activity and interacting with biological targets. For instance, sulfonamides have shown promise in the treatment of bacterial infections, inflammation, and even certain types of cancer. The incorporation of a bromobenzene moiety into the carbamate structure may enhance binding affinity and selectivity, making Benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate a promising candidate for further exploration.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The benzyl group serves as an excellent protecting group for hydroxyl or amine functionalities, allowing for selective deprotection under mild acidic or basic conditions. Meanwhile, the 4-bromobenzenesulfonyl unit can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule. These transformations are particularly valuable in medicinal chemistry, where diversification of molecular structure is key to optimizing pharmacological properties.

Recent advancements in computational chemistry have also highlighted the potential of Benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with biological targets by forming hydrogen bonds and hydrophobic interactions. Such insights have guided researchers in designing analogs with enhanced binding affinity and reduced toxicity. Additionally, virtual screening techniques have been employed to identify novel derivatives with improved pharmacokinetic profiles.

The role of this compound in medicinal chemistry extends beyond its use as an intermediate. It has been explored as a precursor for the synthesis of protease inhibitors, which are critical in treating chronic diseases such as HIV and cancer. The sulfonamide moiety's ability to mimic carboxylic acid groups allows it to act as a transition-state analog, thereby inhibiting enzyme activity effectively. Furthermore, the benzyl group can be readily modified to introduce additional functional groups, expanding the compound's utility in designing targeted therapies.

In conclusion, Benzyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate (CAS No. 1906861-11-7) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its unique combination of reactivity and stability makes it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.